Cas no 2202284-67-9 (N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide)

• Product Name: N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide
• CAS No: 2202284-67-9
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 5410748
• PubChem ID: 145907289
• Update Time: 2025-10-29

N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[(prop-2-enoylamino)methyl]benzamide
• N-[(1,4-dioxan-2-yl)methyl]-N-methyl-4-[(prop-2-enamido)methyl]benzamide
• Z2645281471
• 2202284-67-9
• EN300-26578335
• N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide

• Inchi： 1S/C17H22N2O4/c1-3-16(20)18-10-13-4-6-14(7-5-13)17(21)19(2)11-15-12-22-8-9-23-15/h3-7,15H,1,8-12H2,2H3,(H,18,20)
• InChI Key： CWKCPYWRUBBFPP-UHFFFAOYSA-N
• SMILES： C(N(CC1COCCO1)C)(=O)C1=CC=C(CNC(=O)C=C)C=C1

Computed Properties

• Exact Mass: 318.15795719g/mol
• Monoisotopic Mass: 318.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 583.7±50.0 °C(Predicted)
• pka: 14.07±0.46(Predicted)

Additional information on N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide

N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide (CAS No. 2202284-67-9): An Overview of a Promising Compound in Medicinal Chemistry

N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide (CAS No. 2202284-67-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides and is characterized by its complex molecular structure, which includes a dioxane ring, an amide group, and a substituted benzene ring. The combination of these functional groups endows the compound with a range of biological activities, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide is particularly noteworthy. The dioxane ring provides stability and solubility, while the amide group contributes to its reactivity and binding properties. The substituted benzene ring, with its methylene bridge and acrylamide moiety, adds to the compound's overall complexity and potential for diverse biological interactions. These structural features collectively suggest that the compound may have applications in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective treatments.

Recent studies have explored the biological activities of N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide. One notable area of research is its anti-inflammatory properties. In vitro experiments have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This suggests that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that the compound may have potential as a novel anticancer agent.

Another area of interest is the neuroprotective effects of N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[[(1-oxo-2-propen-1-yl)amino]methyl]benzamide. In vitro and in vivo studies have shown that the compound can protect neurons from oxidative stress and excitotoxicity, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by the compound's ability to enhance antioxidant defenses and inhibit pro-apoptotic signaling pathways.

The safety profile of N-(1,4-Dioxan-2-ylmethyl)-N-methyl-4-[[(1-oxo-2-propen-1-y l)amino]methyl]benzamide is also an important consideration for its potential therapeutic applications. Preliminary toxicology studies have indicated that the compound has a favorable safety profile at therapeutic doses. However, further research is needed to fully characterize its pharmacokinetics and long-term safety in animal models and human subjects.

In conclusion, N-(1,4-Dioxan - 2 - ylmethyl) - N - methyl - 4 - [[( 1 - oxo - 2 - propen - 1 - yl ) amino ] methyl ] benzamide (CAS No. 2202284 - 67 - 9) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory, anti-cancer, and neuroprotective treatments make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As more studies are conducted to elucidate its mechanisms of action and safety profile, this compound may pave the way for new therapeutic strategies in various medical fields.